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Compound of Interest

Compound Name: Paraherquamide E

Cat. No.: B1139833 Get Quote

Section 1: Biosynthesis and Strain-Related
Issues
This section addresses common questions regarding the genetic and biochemical pathways of

Paraherquamide E production.

Frequently Asked Questions (FAQs)
Q1: What is the simplified biosynthetic pathway leading to Paraherquamides?

A: The biosynthesis of paraherquamides is a complex process involving several key enzymatic

steps. It begins with the condensation of L-tryptophan and L-β-methyl-proline by a

nonribosomal peptide synthetase (NRPS).[1][2] Subsequent steps include prenylation,

cyclization via a Diels-Alderase, and a critical spirocyclization step catalyzed by the flavin

monooxygenase PhqK to form the characteristic spiro-oxindole moiety.[1][3] The pathway is

branched, leading to different paraherquamide analogs depending on the functionalization of

intermediates.[1][4]
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Simplified Paraherquamide Biosynthetic Pathway
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Fermentation Scale-Up Troubleshooting Workflow
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Downstream Processing Workflow

Harvest Biomass
(Centrifugation/Filtration)

Mycelial Disruption
(Homogenization)

Solvent Extraction
(e.g., Ethyl Acetate)

Crude Extract Concentration
(Rotary Evaporation)

Chromatographic Purification
(e.g., HPLC, Column)

Purity & Identity Check
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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